Cas no 1805609-16-8 (6-(Difluoromethyl)-4-hydroxy-2-methoxypyridine-3-carbonyl chloride)

• Product Name: 6-(Difluoromethyl)-4-hydroxy-2-methoxypyridine-3-carbonyl chloride
• CAS No: 1805609-16-8
• MF: C₈H₆ClF₂NO₃
• MW: 237.587948322296
• CID: 4805266
• Update Time: 2025-11-05

6-(Difluoromethyl)-4-hydroxy-2-methoxypyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-hydroxy-2-methoxypyridine-3-carbonyl chloride

• Inchi： 1S/C8H6ClF2NO3/c1-15-8-5(6(9)14)4(13)2-3(12-8)7(10)11/h2,7H,1H3,(H,12,13)
• InChI Key： MUCSWIUJCQTJRU-UHFFFAOYSA-N
• SMILES： ClC(C1C(C=C(C(F)F)NC=1OC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 1.7
• Topological Polar Surface Area: 55.4

Additional information on 6-(Difluoromethyl)-4-hydroxy-2-methoxypyridine-3-carbonyl chloride

Introduction to 6-(Difluoromethyl)-4-hydroxy-2-methoxypyridine-3-carbonyl chloride (CAS No. 1805609-16-8)

6-(Difluoromethyl)-4-hydroxy-2-methoxypyridine-3-carbonyl chloride, with the CAS number 1805609-16-8, is a versatile and highly reactive compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl group, a hydroxyl group, and a methoxy substituent, all of which contribute to its diverse chemical properties and potential applications.

The difluoromethyl group in 6-(Difluoromethyl)-4-hydroxy-2-methoxypyridine-3-carbonyl chloride is particularly noteworthy due to its ability to modulate the electronic and steric properties of the molecule. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic profiles, making them valuable in the design of novel drugs. Recent studies have shown that the presence of difluoromethyl groups can significantly enhance the potency and selectivity of drug candidates, thereby reducing off-target effects and improving therapeutic outcomes.

The hydroxyl group in 6-(Difluoromethyl)-4-hydroxy-2-methoxypyridine-3-carbonyl chloride plays a crucial role in its reactivity and solubility. Hydroxyl groups are known to form hydrogen bonds, which can influence the compound's interactions with biological targets. In pharmaceutical research, this property can be leveraged to optimize the binding affinity of drug molecules to their intended receptors. Additionally, the hydroxyl group can be readily functionalized through various chemical reactions, such as esterification or etherification, providing a versatile platform for further derivatization.

The methoxy substituent in 6-(Difluoromethyl)-4-hydroxy-2-methoxypyridine-3-carbonyl chloride contributes to the overall lipophilicity of the molecule. Lipophilic groups are essential for enhancing the cell membrane permeability of drug candidates, which is crucial for their bioavailability and efficacy. The methoxy group also imparts stability to the molecule by reducing the likelihood of oxidative degradation. This stability is particularly important in the development of long-lasting therapeutic agents.

The carbonyl chloride functionality in 6-(Difluoromethyl)-4-hydroxy-2-methoxypyridine-3-carbonyl chloride is highly reactive and can undergo a variety of chemical transformations. Carbonyl chlorides are commonly used as intermediates in the synthesis of amides, esters, and other functional groups. In pharmaceutical research, this reactivity allows for the facile preparation of prodrugs and conjugates, which can improve drug delivery and reduce side effects. Recent advancements in green chemistry have also focused on developing more sustainable methods for handling carbonyl chlorides, minimizing environmental impact while maintaining high yields.

Recent studies have explored the potential applications of 6-(Difluoromethyl)-4-hydroxy-2-methoxypyridine-3-carbonyl chloride in various therapeutic areas. For instance, researchers have investigated its use as an intermediate in the synthesis of anti-inflammatory agents, where its unique combination of functional groups has shown promise in reducing inflammation without causing significant toxicity. Additionally, there is growing interest in using this compound as a building block for developing new antiviral drugs, particularly against emerging viral threats such as SARS-CoV-2.

In conclusion, 6-(Difluoromethyl)-4-hydroxy-2-methoxypyridine-3-carbonyl chloride (CAS No. 1805609-16-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for optimizing drug design and improving therapeutic outcomes. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of novel therapeutics across various disease areas.